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Compound of Interest

Compound Name: Trichloromethanol

Cat. No.: B1233427

Introduction

Trichloromethane, commonly known as chloroform, is a volatile organic compound used as a
solvent and in the production of other chemicals.[1] In biological systems, chloroform is
metabolized primarily in the liver by cytochrome P450 enzymes, leading to the formation of
reactive metabolites that can cause cellular damage.[1][2] Understanding the metabolic fate of
trichloromethane is crucial for toxicology studies, risk assessment, and in the development of
pharmaceuticals where it might be used as a solvent or intermediate. The primary metabolites
of toxicological significance are trichloroacetic acid (TCA) and dichloroacetic acid (DCA).[3]
This document provides detailed protocols for the quantification of these metabolites in
biological samples using modern analytical techniques.

Metabolic Pathway of Trichloromethane

Trichloromethane undergoes metabolism through two main pathways: an oxidative pathway
and a reductive pathway. The oxidative pathway, mediated by cytochrome P450 enzymes
(primarily CYP2E1 and CYP2AB6), is the major route at typical exposure levels.[2] This pathway
leads to the formation of an unstable intermediate, trichloromethanol, which spontaneously
dehydrochlorinates to form the highly reactive electrophile, phosgene.[4][2] Phosgene can then
be detoxified or react with cellular macromolecules. The reductive pathway, which becomes
more significant under hypoxic conditions and at high chloroform concentrations, produces the
dichloromethyl radical.[4][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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